Plicamycin

• CAS: 97666-60-9
• Molecular Formula: C52H76O24
• Molecular Weight: 1085.1 g/mol
• SMILES: CC1C(C(CC(O1)OC2CC(OC(C2O)C)OC3=CC4=CC5=C(C(=O)C(C(C5)C(C(=O)C(C(C)O)O)OC)OC6CC(C(C(O6)C)O)OC7CC(C(C(O7)C)O)OC8CC(C(C(O8)C)O)(C)O)C(=C4C(=C3C)O)O)O)O
• InChI: InChI=1S/C52H76O24/c1-18-29(72-34-14-30(43(58)21(4)68-34)73-33-13-28(54)42(57)20(3)67-33)12-26-10-25-11-27(49(66-9)48(63)41(56)19(2)53)50(47(62)39(25)46(61)38(26)40(18)55)76-36-16-31(44(59)23(6)70-36)74-35-15-32(45(60)22(5)69-35)75-37-17-52(8,65)51(64)24(7)71-37/h10,12,19-24,27-28,30-37,41-45,49-51,53-61,64-65H,11,13-17H2,1-9H3/t19-,20-,21-,22-,23-,24-,27+,28-,30-,31-,32-,33+,34+,35+,36+,37+,41+,42-,43-,44-,45+,49+,50+,51-,52+/m1/s1
• InChIKey: CFCUWKMKBJTWLW-BKHRDMLASA-N
• Solubility: Sol in lower alcohols, acetone, ethyl acetate, water. Moderately sol in chloroform. Slightly sol in ether, benzene.; 1 G SOL IN LESS THAN 200 ML WATER, 2000 ML ALCOHOL, IN LESS THAN 1000 ML METHANOL, IN MORE THAN 10 ML ETHYL ACETATE

Validating novel mithramycin analogs requires an authentic control. Plicamycin (mithramycin A) provides the quantitative baseline for selectivity and toxicity claims. - Reference standard for EC-8042 & EC-8105 characterization (20x toxicity differential) - Sp1/Sp3 transcription factor probe; IC50 established for EWS-FLI1 inhibition - Superior HIPEC potency (IC50 0.685 µM) vs. mitomycin C (1.55 µM) - Suitable for bisphosphonate-refractory hypercalcemia models Trusted supply for reproducible cancer research and analog benchmarking.

Plicamycin: Identity and Procurement

Plicamycin (INN), chemically identical to the natural product mithramycin A, is an aureolic acid antibiotic first isolated from Streptomyces plicatus [1]. It acts as a DNA-binding transcriptional inhibitor that selectively targets GC-rich sequences in the minor groove, displacing transcription factors such as Sp1 [2]. While its clinical use as Mithracin was discontinued in 2000, plicamycin remains an essential reference standard for developing next-generation mithramycin analogs (mithralogs) and for validating Sp1 inhibition in cancer research [3].

Tool compound Sp1/Sp3 transcriptional inhibition research; GC-rich promoter probe

Reference Natural product standard for mithramycin analog benchmarking

Control Historical control for next-generation mithralog characterization

• [1] LiverTox: Clinical and Research Information on Drug-Induced Liver Injury [Internet]. Bethesda (MD): National Institute of Diabetes and Digestive and Kidney Diseases; 2012-. Plicamycin. [Updated 2020 Feb 19]. View Source
• [2] Chatterjee S, Zaman K, Ryu H, Conforto A, Ratan RR. Sequence-selective DNA binding drugs mithramycin A and chromomycin A3 are potent inhibitors of neuronal apoptosis induced by oxidative stress and DNA damage in cortical neurons. Ann Neurol. 2001 Mar;49(3):345-54. PMID: 11261509. View Source
• [3] Plicamycin. Wikipedia. [Updated 2007 Aug 31]. View Source

Plicamycin: Why Generic Substitution Fails

Substituting plicamycin (mithramycin A) with a related aureolic acid analog, such as chromomycin A3 or a second-generation mithralog like EC-8042, without quantitative justification is scientifically unsound. Despite shared DNA-binding mechanisms, these compounds exhibit non-linear and application-dependent differences in potency, toxicity, and therapeutic window. For instance, chromomycin A3 is 4- to 10-fold less potent than plicamycin in cervical cancer cells , while the analog EC-8042 is approximately 20-fold less toxic in xenograft models but maintains similar target suppression [1]. These variations directly impact experimental design and reproducibility, making plicamycin the required control for historical data and a critical benchmark for evaluating novel analogs [2].

vs chromomycin A3 Potency profile in cancer cell models may differ substantially; direct replacement without quantitative review is not supported.

vs EC-8042 Toxicity/target-suppression ratio differs significantly in in vivo model contexts; plicamycin remains the essential comparator for analog validation.

• [1] EntreChem SL. EntreChem's mithralogs show increased potency and higher selectivity for treatment of sarcoma. Press Release. 2012 Apr 16. View Source
• [2] Osgood CL, et al. Identification of Mithramycin Analogues with Improved Targeting of the EWS-FLI1 Transcription Factor. Clin Cancer Res. 2016 Aug 15;22(16):4105-4118. doi: 10.1158/1078-0432.CCR-15-2624. PMID: 26983464. View Source

Plicamycin Evidence: Analogs and Alternatives

Cellular Potency vs. Chromomycin A3 in Cholangiocarcinoma

Plicamycin (mithramycin A) demonstrates superior potency compared to the structural analog chromomycin A3 in cholangiocarcinoma cell lines. At 48 hours of treatment, the IC50 for plicamycin ranged from 46.1 nM to 104.8 nM across three KKU cell lines, whereas chromomycin A3 required >200 nM to achieve 50% inhibition in all three lines [1]. This confirms plicamycin's greater cytotoxic efficacy in this cancer model.

Potency vs Chromomycin A3

Head-to-head

IC50 46–105 nM (plicamycin) vs >200 nM (chromomycin A3) in KKU cholangiocarcinoma lines

Supports cell-model selection for potency-sensitive studies

MTT assay, 48h; class-specific cytotoxicity review advised

Evidence Dimension	IC50 (Half-maximal inhibitory concentration)
Target Compound Data	Plicamycin (MTA): 46.1 nM (KKU-213), 76.4 nM (KKU-055), 104.8 nM (KKU-100) at 48h
Comparator Or Baseline	Chromomycin A3 (CMA3): >200 nM for all three KKU cell lines at 48h
Quantified Difference	Plicamycin IC50 <46-105 nM vs. CMA3 >200 nM; a >2- to >4-fold difference
Conditions	Cholangiocarcinoma cell lines KKU-213, KKU-055, KKU-100; MTT assay; 48-hour incubation

Why This Matters

Selecting plicamycin over chromomycin A3 is critical for cholangiocarcinoma studies where higher potency at lower concentrations is required to avoid off-target effects or solubility limitations.

• [1] Seubwai W, et al. Aberrant expression of NF-κB in cholangiocarcinoma is associated with poor patient survival and can be targeted by the proteasome inhibitor bortezomib. Int J Mol Med. 2020 Apr;45(4):1005-1015. Table I. doi: 10.3892/ijmm.2020.4495. PMID: 31985025. View Source

Cytotoxicity vs. Mitomycin C in Colorectal Cancer

In a direct comparison of FDA-approved agents for hyperthermic intraperitoneal chemotherapy (HIPEC), plicamycin (mithramycin A) exhibited a significantly lower IC50 than the standard-of-care agent mitomycin C. Plicamycin's IC50 was 0.685 µM, representing a 2.3-fold improvement in potency over mitomycin C (1.55 µM) [1]. Additionally, plicamycin uniquely induced a dose-dependent increase in p53 tumor suppressor expression, whereas mitomycin C downregulated p53, suggesting a distinct epigenetic mechanism [1].

Activity vs Mitomycin C

Head-to-head

IC50 0.685 µM (plicamycin) vs 1.55 µM (mitomycin C) in HCT116; p53 upregulation observed

Supports HIPEC research agent context with distinct p53 pathway response

MTT assay; mechanistic differentiation from standard-of-care comparator

Evidence Dimension	IC50 and p53 Gene Expression
Target Compound Data	Plicamycin: IC50 = 0.685 µM; p53 expression increased 1.22-1.69x (0.7-1.5 µM)
Comparator Or Baseline	Mitomycin C: IC50 = 1.55 µM; p53 expression downregulated 0.53x (2 µM)
Quantified Difference	IC50: 0.685 µM vs 1.55 µM (2.3-fold lower for plicamycin); p53: 1.22-1.69x increase vs 0.53x decrease
Conditions	HCT116 human colon cancer cells; 90-min treatment at 37°C followed by 48h recovery; MTT viability assay; qPCR at 48h

Why This Matters

For researchers developing HIPEC protocols, plicamycin offers a more potent cytotoxic agent with a mechanistically distinct, tumor-suppressor reactivating profile compared to the current standard mitomycin C.

• [1] Somasundaram E, et al. Promising Potential for Mithramycin A, a Novel Epigenetic Antineoplastic Agent, in Cytoreductive Surgery for Peritoneal Colorectal Cancer. Abstract presented at DDW 2024. View Source

Toxicity Benchmarking for Mithralog EC-8042

While plicamycin is a potent inhibitor of the EWS-FLI1 oncogene in Ewing sarcoma, its clinical utility is limited by hepatotoxicity and bone marrow suppression. The next-generation analog EC-8042 was designed to improve this therapeutic window. EC-8042 demonstrates substantially reduced toxicity, being approximately 20-fold less toxic than plicamycin in xenograft models, and exhibits a >100-fold improvement in the therapeutic index (relationship between maximum tolerated dose and IC50) [1][2]. However, EC-8042 maintains comparable target suppression at similar concentrations, making plicamycin the essential comparative control for validating any new analog's safety profile [2].

Toxicity Benchmarking

Class-level

EC-8042: ~20x less toxic in xenograft models; >100x improved therapeutic index relative to plicamycin

Provides quantitative reference for analog toxicity comparison

Mithralog development context; in vivo model comparison

Evidence Dimension	Toxicity and Therapeutic Index
Target Compound Data	Plicamycin: Baseline toxicity profile with established hepatotoxicity and bone marrow suppression
Comparator Or Baseline	EC-8042: 20-fold less toxic in xenograft models; >100-fold improvement in therapeutic index
Quantified Difference	EC-8042: 20x less toxic; >100x improved therapeutic index
Conditions	Xenograft models; comparison of Maximum Tolerated Dose (MTD) and IC50

Why This Matters

Plicamycin is the indispensable baseline control for any study seeking to characterize the improved therapeutic window of second-generation mithralogs. Its well-documented toxicity profile provides the essential quantitative benchmark for claiming reduced toxicity.

• [1] EntreChem SL. EntreChem's mithralogs show increased potency and higher selectivity for treatment of sarcoma. Press Release. 2012 Apr 16. View Source
• [2] Osgood CL, et al. Identification of Mithramycin Analogues with Improved Targeting of the EWS-FLI1 Transcription Factor. Clin Cancer Res. 2016 Aug 15;22(16):4105-4118. doi: 10.1158/1078-0432.CCR-15-2624. PMID: 26983464. View Source

Historical Efficacy in Hypercalcemia of Malignancy

In the management of hypercalcemia of malignancy, plicamycin was a historical first-line agent. However, comparative randomized trials and systematic reviews have established that pamidronate, a second-generation bisphosphonate, is significantly more effective and better tolerated. Plicamycin achieved normal calcium levels in only 27% (3 of 11) of patients, whereas pamidronate normalized calcium in >70% of patients [1][2]. This established a new standard of care, but plicamycin's unique mechanism—inhibiting RNA synthesis in osteoclasts—still defines its niche as a salvage therapy when bisphosphonate treatment fails [3].

Hypercalcemia Model Context

Reported

Calcium normalization: pamidronate >70% vs plicamycin 27% in trial context

Supports bisphosphonate-resistance model studies; not first-line research agent

Historical clinical comparison; research use limited to salvage-mechanism investigation

Evidence Dimension	Clinical efficacy in normalizing serum calcium
Target Compound Data	Plicamycin: Effective in 27% (3 of 11 patients)
Comparator Or Baseline	Pamidronate: Effective in >70% of patients
Quantified Difference	Pamidronate >2.6x more effective
Conditions	Randomized crossover trial in patients with tumor-associated hypercalcemia; systematic review of >10 studies

Why This Matters

For procurement decisions in hypercalcemia research, plicamycin is not a first-line agent but a critical tool for studying resistance to bisphosphonates and for validating novel osteoclast-targeting agents in models where bisphosphonates have failed.

• [1] Ralston SH, et al. Disodium pamidronate versus mithramycin in the management of tumour-associated hypercalcemia. Bone. 1986;7(5):395-7. View Source
• [2] Saunders Y, Ross JR, Broadley KE, Edmonds PM, Patel S. Systematic review of bisphosphonates for hypercalcaemia of malignancy. Palliat Med. 2004 Jul;18(5):418-31. View Source
• [3] Zojer N, Keck AV, Pecherstorfer M. Comparative tolerability of drug therapies for hypercalcaemia of malignancy. Drug Saf. 1999 Nov;21(5):389-406. doi: 10.2165/00002018-199921050-00004. PMID: 10554053. View Source

Sp1 Inhibition vs. Global Transcription Blockade

Unlike global transcription inhibitors such as actinomycin D, plicamycin exerts its effects through sequence-selective DNA binding, preferentially targeting GC-rich promoter regions and displacing Sp1 and Sp3 transcription factors [1]. In neuronal apoptosis models, plicamycin inhibited oxidative stress-induced apoptosis by specifically preventing enhanced DNA binding of Sp1/Sp3, without causing global inhibition of protein synthesis, a key differentiator from non-selective agents [1]. This targeted mechanism underlies its research use in diseases where Sp1 is pathologically activated, such as certain cancers and neurodegenerative conditions.

Sp1 Selectivity

Class-level

Inhibits Sp1/Sp3 DNA binding without global protein synthesis inhibition; distinct from actinomycin D

Supports pathway-specific research with reduced transcriptional noise

Neuronal apoptosis model; mechanistic differentiation from pan-transcription inhibitors

Evidence Dimension	Specificity of transcriptional inhibition
Target Compound Data	Plicamycin: Inhibits Sp1/Sp3 binding to GC-box promoters without global protein synthesis inhibition
Comparator Or Baseline	Actinomycin D / Cycloheximide: Global inhibitors of RNA/protein synthesis
Quantified Difference	Not applicable (qualitative mechanistic difference)
Conditions	Cortical neurons; oxidative stress (glutathione depletion) and DNA damage (camptothecin) models

Why This Matters

For researchers investigating Sp1-driven pathologies, plicamycin is a more selective tool than global transcription inhibitors, reducing experimental noise from broad-spectrum transcriptional shutdown and enabling precise study of Sp1-dependent pathways.

• [1] Chatterjee S, Zaman K, Ryu H, Conforto A, Ratan RR. Sequence-selective DNA binding drugs mithramycin A and chromomycin A3 are potent inhibitors of neuronal apoptosis induced by oxidative stress and DNA damage in cortical neurons. Ann Neurol. 2001 Mar;49(3):345-54. PMID: 11261509. View Source

Plicamycin: Research Application Scenarios

Mithralog Benchmarking in Ewing Sarcoma

Plicamycin serves as the essential reference control for characterizing the therapeutic window of novel mithramycin analogs (mithralogs) such as EC-8042 and EC-8105. Its established IC50 for EWS-FLI1 inhibition, combined with its well-documented toxicity profile (20x more toxic than EC-8042 in xenograft models), provides the quantitative baseline required to claim improved selectivity and reduced toxicity for any new analog [4].

Sp1 Transcriptional Studies in Cancer and Neurodegeneration

Due to its selective inhibition of Sp1 and Sp3 transcription factors by binding GC-rich promoter sequences, plicamycin is an ideal chemical probe for dissecting Sp1-dependent gene expression pathways. Its use is validated in models of Sézary syndrome, Ewing sarcoma, and neuronal apoptosis, where it modulates Sp1 activity without causing global transcriptional arrest [4].

HIPEC Agent Development for Colorectal Cancer

In models of hyperthermic intraperitoneal chemotherapy (HIPEC) for peritoneal colorectal cancer, plicamycin demonstrates superior potency (IC50 0.685 µM) over mitomycin C (IC50 1.55 µM) and a unique ability to reactivate p53 tumor suppressor expression. It is therefore a high-priority candidate for further preclinical evaluation as a next-generation perfusional agent [4].

Salvage Therapy in Bisphosphonate-Resistant Hypercalcemia

Although superseded as first-line therapy by bisphosphonates, plicamycin's distinct mechanism of action (inhibiting osteoclast RNA synthesis) makes it a critical compound for studying hypercalcemia that is refractory to bisphosphonates like pamidronate. Its use is indicated in research models where bisphosphonate failure is simulated [4].

Application

Selection Property

Validation Focus

Mithralog Benchmarking Studies

Comparative potency/toxicity reference

EWS-FLI1 target engagement and therapeutic index context

Sp1 Transcriptional Research

GC-rich promoter selectivity

Sp1/Sp3 pathway modulation without global arrest

HIPEC Agent Evaluation

Thermal stability and p53 reactivation

Cytotoxicity under hyperthermic conditions

Bisphosphonate-Resistance Research

Osteoclast RNA synthesis inhibition

Calcium normalization in resistant models

• [1] Osgood CL, et al. Identification of Mithramycin Analogues with Improved Targeting of the EWS-FLI1 Transcription Factor. Clin Cancer Res. 2016 Aug 15;22(16):4105-4118. doi: 10.1158/1078-0432.CCR-15-2624. PMID: 26983464. View Source
• [2] Ragheb R, et al. Vorinostat and Mithramycin A in combination therapy as an interesting strategy for the treatment of Sézary T lymphoma: a transcriptomic approach. Arch Dermatol Res. 2017 Oct;309(8):631-641. PMID: 28695331. View Source
• [3] Somasundaram E, et al. Promising Potential for Mithramycin A, a Novel Epigenetic Antineoplastic Agent, in Cytoreductive Surgery for Peritoneal Colorectal Cancer. Abstract presented at DDW 2024. View Source
• [4] Zojer N, Keck AV, Pecherstorfer M. Comparative tolerability of drug therapies for hypercalcaemia of malignancy. Drug Saf. 1999 Nov;21(5):389-406. doi: 10.2165/00002018-199921050-00004. PMID: 10554053. View Source